Cas no 100722-18-7 (1-Piperidineacetonitrile, a-(phenylmethyl)-)

• Product Name: 1-Piperidineacetonitrile, a-(phenylmethyl)-
• CAS No: 100722-18-7
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 1126330
• Update Time: 2024-07-27

1-Piperidineacetonitrile, a-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetonitrile, a-(phenylmethyl)-
• (+/-)-3-phenyl-2-(1-piperidinyl)propanenitrile
• 1-Piperidineacetonitrile, α-(phenylmethyl)-

• Inchi： 1S/C14H18N2/c15-12-14(16-9-5-2-6-10-16)11-13-7-3-1-4-8-13/h1,3-4,7-8,14H,2,5-6,9-11H2
• InChI Key： IUJJDQLTJSFFCD-UHFFFAOYSA-N
• SMILES： N1(C(CC2=CC=CC=C2)C#N)CCCCC1

Computed Properties

• Exact Mass: 214.14714

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Melting Point: 30 °C
• Boiling Point: 345.0±30.0 °C(Predicted)
• PSA: 27.03
• pka: 4.66±0.10(Predicted)